N-(2,4-dichlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H13Cl2NO4/c1-22-15-6-10(8-20)2-5-14(15)23-9-16(21)19-13-4-3-11(17)7-12(13)18/h2-8H,9H2,1H3,(H,19,21)
• InChI Key: PHHNLHOKZXVBSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H13Cl2NO4
• Molecular Weight: 354.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide, commonly known as DCF, is a chemical compound that has been extensively studied for its potential use in scientific research. DCF is a member of the acetamide family of compounds and is characterized by its unique chemical structure, which includes both chlorophenyl and methoxyphenoxy groups.

Mechanism of Action

The mechanism of action of DCF is complex and not yet fully understood. However, it is known that DCF acts as an inhibitor of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes, which play a role in the development of various diseases and conditions.
Biochemical and Physiological Effects
DCF has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that DCF can inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes, by inhibiting the activity of COX-2 and LOX. In addition, DCF has been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

The use of DCF in laboratory experiments has a number of advantages and limitations. One of the advantages of using DCF is its ability to selectively inhibit the activity of certain enzymes, which makes it a useful tool for studying the mechanisms of action of these enzymes. However, one of the limitations of using DCF is its potential toxicity, which can limit its use in certain experimental systems.

Future Directions

There are a number of future directions for research on DCF. One area of interest is the development of new synthetic methods for the production of DCF and related compounds. Another area of interest is the development of new applications for DCF in the fields of medicine and pharmacology. Finally, there is a need for further research into the mechanisms of action of DCF and its potential use in the treatment of various diseases and conditions.

Scientific Research Applications

DCF has been widely used in scientific research for its potential applications in a variety of fields, including medicine, biochemistry, and pharmacology. One of the primary uses of DCF is as a research tool to study the mechanisms of action of various physiological processes. DCF has been shown to be an effective inhibitor of certain enzymes and has been used to study the biochemical pathways involved in the regulation of these enzymes.